Cas no 2167148-99-2 (tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate
• CAS No: 2167148-99-2
• MF: C₁₀H₁₈N₆O₂
• MW: 254.288920879364
• CID: 5753125
• PubChem ID: 165708736
• Update Time: 2025-05-24

tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate
• EN300-1872660
• 2167148-99-2

• Inchi： 1S/C10H18N6O2/c1-10(2,3)18-9(17)16-5-4-11-6-7(16)8-12-14-15-13-8/h7,11H,4-6H2,1-3H3,(H,12,13,14,15)
• InChI Key： JQCTXVKOGOTFLP-UHFFFAOYSA-N
• SMILES： O(C(N1CCNCC1C1N=NNN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.14912384g/mol
• Monoisotopic Mass: 254.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 96Ų

Additional information on tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate

Research Brief on tert-Butyl 2-(1H-1,2,3,4-Tetrazol-5-yl)piperazine-1-carboxylate (CAS: 2167148-99-2)

In recent years, the compound tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate (CAS: 2167148-99-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a piperazine core tethered to a tetrazole moiety, has emerged as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. Its unique structural attributes, including the presence of both nitrogen-rich heterocycles, make it a valuable scaffold for drug discovery efforts.

The primary focus of recent studies involving this compound has been its application in the synthesis of small-molecule inhibitors and modulators of biological targets. Researchers have explored its utility in constructing pharmacophores for kinase inhibitors, G protein-coupled receptor (GPCR) ligands, and enzyme modulators. The tert-butyloxycarbonyl (Boc) protecting group in the molecule offers synthetic flexibility, enabling further derivatization under mild conditions, which is crucial for medicinal chemistry applications.

A notable advancement in the application of this compound was reported in a 2023 study published in the Journal of Medicinal Chemistry, where it served as a key intermediate in the development of selective JAK3 inhibitors. The tetrazole moiety was found to participate in crucial hydrogen bonding interactions with the kinase domain, while the piperazine ring contributed to optimal pharmacokinetic properties. This research demonstrated the compound's potential in addressing autoimmune disorders through targeted kinase inhibition.

Further investigations have revealed the compound's utility in positron emission tomography (PET) tracer development. A 2024 study in ACS Chemical Neuroscience described its incorporation into novel radioligands for imaging neuroinflammation markers. The tetrazole group's ability to coordinate with various metal ions has also sparked interest in its potential for developing metal-based therapeutics, particularly in oncology applications.

From a synthetic chemistry perspective, recent optimization studies have focused on improving the yield and purity of this intermediate. A 2023 publication in Organic Process Research & Development detailed a novel continuous flow synthesis method that achieved >90% yield with excellent purity, addressing previous challenges in large-scale production. This advancement is particularly significant as it enables more efficient translation of research findings into clinical development.

Looking forward, the unique properties of tert-butyl 2-(1H-1,2,3,4-tetrazol-5-yl)piperazine-1-carboxylate continue to inspire innovative applications in drug discovery. Current research directions include its exploration as a building block for PROTACs (proteolysis targeting chimeras) and as a component of covalent inhibitors. The compound's dual functionality as both a hydrogen bond donor/acceptor and a potential metal chelator positions it as a valuable tool in addressing complex therapeutic targets.